Cas no 1480106-01-1 (3-amino-3-methyl-1-(4-phenylpiperazin-1-yl)butan-1-one)

• Product Name: 3-amino-3-methyl-1-(4-phenylpiperazin-1-yl)butan-1-one
• CAS No: 1480106-01-1
• MF: C₁₅H₂₃N₃O
• MW: 261.36262345314
• MDL: MFCD20198869
• CID: 5170601
• PubChem ID: 64683937
• Update Time: 2025-05-20

3-amino-3-methyl-1-(4-phenylpiperazin-1-yl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 3-amino-3-methyl-1-(4-phenyl-1-piperazinyl)-
• 3-amino-3-methyl-1-(4-phenylpiperazin-1-yl)butan-1-one

• MDL： MFCD20198869
• Inchi： 1S/C15H23N3O/c1-15(2,16)12-14(19)18-10-8-17(9-11-18)13-6-4-3-5-7-13/h3-7H,8-12,16H2,1-2H3
• InChI Key： XFOUGVMLCCBUHH-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=CC=CC=C2)CC1)(=O)CC(N)(C)C

Additional information on 3-amino-3-methyl-1-(4-phenylpiperazin-1-yl)butan-1-one

3-Amino-3-Methyl-1-(4-Phenylpiperazin-1-Yl)Butan-1-One: A Comprehensive Overview

The compound 3-amino-3-methyl-1-(4-phenylpiperazin-1-yl)butan-1-one, with the CAS number 1480106-01-1, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique combination of functional groups, including an amino group, a methyl group, and a piperazine ring substituted with a phenyl group. These structural features contribute to its diverse chemical properties and potential applications in drug development and materials science.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for the synthesis of this compound. One such approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times while maintaining high yields. This method leverages the ability of microwave irradiation to accelerate bond formation, particularly in reactions involving amine-containing compounds. The resulting product exhibits exceptional purity and stability, making it ideal for further studies in biological systems.

In terms of chemical properties, 3-amino-3-methyl-1-(4-phenylpiperazin-1-Yl)butanone demonstrates remarkable versatility. Its amino group facilitates nucleophilic substitution reactions, while the piperazine ring provides a rigid framework that can be modified to introduce additional functional groups. This adaptability has led to its use as a building block in the construction of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents.

Recent studies have highlighted the potential of this compound as a lead molecule in anticancer drug discovery. Researchers have reported that derivatives of this compound exhibit potent inhibitory activity against several cancer-related kinases, including Aurora kinases and CDKs (cyclin-dependent kinases). These findings suggest that the compound could serve as a foundation for developing novel anti-cancer therapies with improved efficacy and reduced side effects.

Beyond its pharmacological applications, this compound has also found utility in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent research has demonstrated that thin films prepared from this compound exhibit excellent charge transport properties, making them suitable for use in flexible electronic devices such as organic light-emitting diodes (OLEDs) and thin-film transistors (TFTs).

In conclusion, 3-amino-3-methyl-butaneone derivative with a 4-phenoxy-piperazine moiety represents a versatile and multifaceted compound with applications spanning multiple disciplines. Its structural complexity and functional diversity continue to inspire innovative research across academia and industry alike. As advancements in synthetic methods and materials science progress, it is anticipated that this compound will play an increasingly important role in shaping future developments in these fields.